Cas no 280121-60-0 (2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl)-)

• Product Name: 2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl)-
• CAS No: 280121-60-0
• MF: C₂₁H₃₆N₄OSn
• MW: 479.246744155884
• CID: 1433270
• PubChem ID: 11340561
• Update Time: 2025-10-25

2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl)-
• [2-(Benzyloxymethyl)tetrazol-5-yl]-tributyl-stannane
• 2-(Benzyloxymethyl)-5-(tributylstannyl)-2H-tetrazole
• 280121-60-0
• KQKFNIVNRRMMHA-UHFFFAOYSA-N
• EN300-7549125
• AKOS034834124
• 2-[(Phenylmethoxy)methyl]-5-(tributylstannyl)-2H-tetrazole
• 2-[(benzyloxy)methyl]-5-(tributylstannyl)-2H-1,2,3,4-tetrazole
• SCHEMBL156810
• DTXSID401194509
• MFCD32061936
• 2-benzyloxymethyl-5-tributylstannyl-2H-tetrazol
• (2-benzyloxymethyl-2H-tetrazol-5-yl)tri-n-butyltin
• G24191
• Tributyl-[2-(phenylmethoxymethyl)tetrazol-5-yl]stannane
• (2-benzyloxymethyl-2H-tetrazol-5-yl)trin-butyltin
• 2-benzyloxymethyl-5-(tributylstannyl)tetrazole

• Inchi： 1S/C9H9N4O.3C4H9.Sn/c1-2-4-9(5-3-1)6-14-8-13-11-7-10-12-13;3*1-3-4-2;/h1-5H,6,8H2;3*1,3-4H2,2H3;
• InChI Key： KQKFNIVNRRMMHA-UHFFFAOYSA-N
• SMILES： [Sn](C1N=NN(COCC2C=CC=CC=2)N=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 480.191114g/mol
• Monoisotopic Mass: 480.191114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8Ų

Additional information on 2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl)-

2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl) (CAS No. 280121-60-0)

The compound 2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl) (CAS No. 280121-60-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its tetrazole ring structure, which is a five-membered heterocyclic aromatic ring containing four nitrogen atoms and one carbon atom. The presence of the tributylstannyl group at the 5-position of the tetrazole ring imparts unique electronic and structural properties to the molecule, making it a valuable precursor in organic synthesis and materials engineering.

The synthesis of this compound typically involves a multi-step process that includes the preparation of the tetrazole core followed by functionalization with the tributylstannyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions necessary for constructing the tributylstannyl-substituted tetrazole framework.

One of the most notable applications of this compound is in the field of organometallic chemistry. The tributylstannyl group serves as a versatile nucleophile and can participate in various cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in the construction of complex organic molecules. Recent studies have demonstrated that this compound can act as an efficient precursor for synthesizing biologically active compounds, including potential drug candidates for treating cancer and neurodegenerative diseases.

In addition to its role in organic synthesis, this compound has found applications in materials science. The tetrazole ring structure provides excellent thermal stability and mechanical properties, making it suitable for use in high-performance polymers and composites. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties, such as conductive polymers and semiconductors.

The unique combination of structural features in this compound has also made it a valuable tool in analytical chemistry. Its ability to coordinate with metal ions has been exploited in the development of novel sensors for detecting heavy metals in environmental samples. Recent breakthroughs have enabled the creation of highly sensitive and selective sensors based on this compound, which are being used to monitor water quality and industrial effluents.

From a sustainability perspective, there has been growing interest in utilizing this compound for green chemical processes. Its ability to participate in catalytic cycles without generating harmful byproducts makes it an attractive candidate for environmentally friendly chemical transformations. Researchers are actively exploring its potential for use in bio-inspired catalysts that mimic enzymatic activity, offering new avenues for sustainable chemical manufacturing.

In conclusion, the compound 2H-Tetrazole, 2-[(phenylmethoxy)methyl]-5-(tributylstannyl) (CAS No. 280121-60-0) is a multifaceted molecule with wide-ranging applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing research in organic synthesis, materials science, analytical chemistry, and sustainable chemical processes. As new discoveries continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations across these fields.